![molecular formula C11H11Cl2NO3S B2360167 2-({2-[(2,4-Dichlorobenzyl)amino]-2-oxoethyl}sulfanyl)acetic acid CAS No. 338421-43-5](/img/structure/B2360167.png)
2-({2-[(2,4-Dichlorobenzyl)amino]-2-oxoethyl}sulfanyl)acetic acid
Overview
Description
Molecular Structure Analysis
The molecular formula of this compound is C11H11Cl2NO3S, and it has a molecular weight of 308.17. For more detailed structural information, you may want to refer to a 3D structure file or a 2D Mol file .Physical And Chemical Properties Analysis
The molecular weight of this compound is 308.17. For more detailed physical and chemical properties, you may want to refer to a reliable database or resource .Scientific Research Applications
- Researchers have explored the antimicrobial potential of this compound. Its unique structure, combining a sulfanyl group with a carboxylic acid, suggests possible antibacterial or antifungal effects. Investigating its activity against specific pathogens could lead to novel therapeutic agents .
- The sulfanylacetic acid moiety may exhibit anti-inflammatory properties. Scientists have studied its impact on inflammatory pathways, such as NF-κB signaling. Understanding its mechanisms could contribute to the development of anti-inflammatory drugs .
- Preliminary studies indicate that this compound might interfere with cancer cell proliferation. Researchers have investigated its effects on tumor growth, apoptosis, and cell cycle regulation. Further exploration could reveal its potential as an adjunct therapy or chemopreventive agent .
- Given its structural resemblance to certain amino acids, this compound has attracted attention in metabolic research. Scientists have explored its impact on glucose metabolism, lipid homeostasis, and insulin sensitivity. Insights gained may aid in managing metabolic disorders like diabetes .
- The presence of the dichlorobenzyl group suggests potential neuroprotective effects. Investigations have focused on its ability to mitigate oxidative stress, modulate neurotransmitter systems, and enhance neuronal survival. Applications could extend to neurodegenerative diseases .
- Beyond its biological activities, this compound serves as a building block in chemical synthesis. Medicinal chemists utilize it to create derivatives with tailored properties. These derivatives may find applications in drug discovery and development .
Antimicrobial Properties
Anti-Inflammatory Effects
Cancer Research
Metabolic Disorders
Neuroprotective Properties
Chemical Synthesis and Drug Development
Mechanism of Action
As a nonsteroidal anti-inflammatory drug (NSAID), diclofenac works by reducing substances in the body that cause pain and inflammation.
properties
IUPAC Name |
2-[2-[(2,4-dichlorophenyl)methylamino]-2-oxoethyl]sulfanylacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO3S/c12-8-2-1-7(9(13)3-8)4-14-10(15)5-18-6-11(16)17/h1-3H,4-6H2,(H,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLAPSFRCSLOHCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CNC(=O)CSCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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